Cas no 2003950-83-0 (1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine)

1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine structure
2003950-83-0 structure
Product Name:1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine
CAS No:2003950-83-0
MF:C9H13F2N3O
MW:217.21582865715
CID:6405769
PubChem ID:165481308
Update Time:2025-07-14

1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine
    • EN300-1111992
    • 1-[2-(2,2-difluorocyclopropoxy)ethyl]-5-methyl-1H-pyrazol-3-amine
    • 2003950-83-0
    • Inchi: 1S/C9H13F2N3O/c1-6-4-8(12)13-14(6)2-3-15-7-5-9(7,10)11/h4,7H,2-3,5H2,1H3,(H2,12,13)
    • InChI Key: VZGLKOXIRJZVFO-UHFFFAOYSA-N
    • SMILES: FC1(CC1OCCN1C(C)=CC(N)=N1)F

Computed Properties

  • Exact Mass: 217.10266837g/mol
  • Monoisotopic Mass: 217.10266837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.1Ų

1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine Pricemore >>

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1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine Related Literature

Additional information on 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine

Introduction to 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine (CAS No. 2003950-83-0)

1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine (CAS No. 2003950-83-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the difluorocyclopropoxy and methylpyrazolyl moieties imparts distinct chemical and biological properties, making it a subject of extensive study.

The molecular structure of 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine is composed of a pyrazole ring substituted with a methyl group at the 5-position and an ethyl chain bearing a difluorocyclopropoxy group at the 2-position. The cyclopropyl ring with two fluorine atoms introduces significant steric and electronic effects, which can influence the compound's pharmacokinetic and pharmacodynamic properties. These structural elements are crucial for understanding the compound's behavior in biological systems.

Recent studies have highlighted the potential of 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine as a lead compound for drug development. One notable area of research is its activity as a modulator of specific receptors or enzymes. For instance, preliminary in vitro assays have demonstrated that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are important targets for treating various diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its receptor modulation properties, 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine has been investigated for its anti-inflammatory and analgesic effects. In animal models, it has shown significant reduction in inflammatory markers and pain responses, suggesting its potential as a therapeutic agent for inflammatory diseases and pain management. These findings are supported by its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic profile of 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine has also been studied in detail. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and shows good bioavailability. Its metabolic stability is another advantageous feature, as it undergoes minimal degradation by hepatic enzymes, leading to prolonged plasma half-life and sustained therapeutic effects.

To further explore the therapeutic potential of 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have shown that it is well-tolerated at various dose levels with no serious adverse events reported. The ongoing phase II trials are focusing on specific disease indications to determine its clinical utility.

The development of novel compounds like 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine is crucial for advancing medical treatments and improving patient outcomes. The unique combination of structural features and biological activities makes this compound a promising candidate for further investigation and potential commercialization. As research progresses, it is expected that more insights into its mechanisms of action and therapeutic applications will be uncovered.

In conclusion, 1-2-(2,2-difluorocyclopropoxy)ethyl-5-methyl-1H-pyrazol-3-amine (CAS No. 2003950-83-0) represents a significant advancement in the field of medicinal chemistry. Its distinctive chemical structure and promising biological activities position it as a valuable lead compound for drug development. Continued research and clinical trials will provide essential data to support its potential use in treating various medical conditions.

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